Cas no 2137588-89-5 (3-Pyrrolidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α-fluoro-, chloromethyl ester)

• Product Name: 3-Pyrrolidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α-fluoro-, chloromethyl ester
• CAS No: 2137588-89-5
• MF: C₁₂H₁₉ClFNO₄
• MW: 295.734966516495
• CID: 5256267
• Update Time: 2025-06-15

3-Pyrrolidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α-fluoro-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-[2-(chloromethoxy)-1-fluoro-2-oxoethyl]pyrrolidine-1-carboxylate
• 3-Pyrrolidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α-fluoro-, chloromethyl ester

• Inchi： 1S/C12H19ClFNO4/c1-12(2,3)19-11(17)15-5-4-8(6-15)9(14)10(16)18-7-13/h8-9H,4-7H2,1-3H3
• InChI Key： PHGVEXFBWOPQCI-UHFFFAOYSA-N
• SMILES： ClCOC(C(C1CN(C(=O)OC(C)(C)C)CC1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 345
• XLogP3: 2.5
• Topological Polar Surface Area: 55.8

Additional information on 3-Pyrrolidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α-fluoro-, chloromethyl ester

3-Pyrrolidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α-fluoro-, chloromethyl ester (CAS No. 2137588-89-5): A Comprehensive Overview

3-Pyrrolidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α-fluoro-, chloromethyl ester, identified by the CAS number 2137588-89-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of extensive research and development.

The molecular structure of 3-Pyrrolidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α-fluoro-, chloromethyl ester incorporates several key functional groups that contribute to its unique chemical properties. The presence of a fluoro substituent at the α-position of the pyrrolidine ring introduces fluorine atoms, which are well-known for their ability to modulate metabolic pathways and enhance binding affinity in biological systems. Additionally, the chloromethyl ester moiety provides a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives.

In recent years, there has been a growing interest in fluorinated heterocycles due to their remarkable pharmacological profiles. The incorporation of fluorine into drug candidates can lead to improved pharmacokinetic properties, such as enhanced bioavailability and metabolic stability. Furthermore, fluorine atoms can influence the electronic distribution within the molecule, thereby affecting its interactions with biological targets. This has led to the exploration of various fluorinated pyrrolidine derivatives as potential therapeutic agents.

The synthesis of 3-Pyrrolidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α-fluoro-, chloromethyl ester involves a multi-step process that requires precise control over reaction conditions and reagent selection. The protection and deprotection of functional groups are critical steps in ensuring the desired regioselectivity and yield. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and organometallic chemistry, have been employed to achieve high levels of selectivity and efficiency in the synthesis of this compound.

The biological activity of 3-Pyrrolidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α-fluoro-, chloromethyl ester has been extensively studied in various preclinical models. Initial investigations have revealed promising results in terms of its interaction with biological targets relevant to several therapeutic areas. Notably, this compound has shown potential as an intermediate in the development of drugs targeting neurological disorders, cancer, and inflammatory diseases.

One of the most intriguing aspects of this compound is its ability to modulate enzyme activity through non-covalent interactions. The presence of both polar and non-polar regions in its structure allows it to engage with a wide range of biological targets. This dual functionality has been exploited in the design of selective inhibitors that can modulate disease pathways without affecting other essential processes.

The impact of fluorine substitution on the pharmacological properties of pyrrolidine derivatives has been a focal point in recent research. Studies have demonstrated that fluorine atoms can significantly enhance the binding affinity between a drug candidate and its target protein. This effect is particularly pronounced in cases where the fluorine atom is positioned in close proximity to critical residues on the target protein. Such insights have guided the development of novel fluorinated pyrrolidine compounds with improved therapeutic efficacy.

The role of computational chemistry in understanding the structure-activity relationships (SAR) of 3-Pyrrolidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α-fluoro-, chloromethyl ester cannot be overstated. Molecular modeling techniques have provided valuable insights into how changes in the molecular structure affect its biological activity. By simulating interactions between this compound and its target proteins, researchers can predict how modifications will impact its pharmacological properties.

In conclusion, 3-Pyrrolidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α-fluoro-, chloromethyl ester represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable tool for further research and development. As our understanding of fluorinated heterocycles continues to grow, compounds like this are expected to play an increasingly important role in the discovery and development of new therapeutic agents.